Cas no 1385463-89-7 (N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide)

• Product Name: N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide
• CAS No: 1385463-89-7
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 5444683
• PubChem ID: 72005489
• Update Time: 2025-06-12

N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z1246611373
• 1385463-89-7
• AKOS016932069
• EN300-26688046
• N-(1-CYANOCYCLOBUTYL)-3-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE
• N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide

• Inchi： 1S/C16H15N3OS/c1-11-9-21-15(18-11)13-5-2-4-12(8-13)14(20)19-16(10-17)6-3-7-16/h2,4-5,8-9H,3,6-7H2,1H3,(H,19,20)
• InChI Key： KOONQNLLAYAIRE-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCC1)(=O)C1=CC=CC(C2=NC(C)=CS2)=C1

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.31±0.20(Predicted)

Additional information on N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide

Introduction to N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide (CAS No. 1385463-89-7)

N-(1-Cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide, a compound with the chemical identifier CAS No. 1385463-89-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The unique structural features of this molecule, particularly the presence of a 1-cyanocyclobutyl moiety and a 4-methyl-2-thiazolyl substituent on a benzamide backbone, contribute to its distinctive chemical properties and biological activities.

The benzamide core is a well-known pharmacophore in drug design, often associated with analgesic, anti-inflammatory, and anticonvulsant properties. The introduction of the 1-cyanocyclobutyl group into the structure introduces rigidity and alters the electronic distribution, which can significantly influence the compound's interactions with biological targets. This modification has been explored in various contexts, including the development of novel pain relievers and neuroprotective agents.

The 4-methyl-2-thiazolyl moiety adds another layer of complexity to the molecule. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a methyl group at the 4-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. These structural features make N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide a promising candidate for further investigation in drug development.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The combination of the 1-cyanocyclobutyl and 4-methyl-2-thiazolyl groups in N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide has been strategically designed to enhance its binding affinity and selectivity for specific biological targets. Studies have shown that this compound exhibits notable activity against certain enzymes and receptors involved in pain signaling pathways.

In vitro studies have demonstrated that N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide interacts with several key targets relevant to therapeutic intervention. For instance, it has been observed to inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial in the synthesis of prostaglandins involved in inflammation and pain. Additionally, preliminary data suggest that this compound may modulate neurotransmitter release, making it a potential candidate for treating neurological disorders.

The structural design of N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide also takes into account physicochemical properties essential for drug development, such as solubility, stability, and metabolic profiles. The benzamide moiety contributes to good solubility in polar solvents, while the cyclobutyl group enhances metabolic stability by reducing susceptibility to enzymatic degradation. These characteristics are critical for ensuring that the compound remains effective throughout its intended biological half-life.

The synthesis of N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize the synthetic pathway. These methods not only improve efficiency but also minimize waste production, aligning with modern green chemistry principles.

Evaluation of N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide in preclinical models has provided valuable insights into its pharmacological profile. Animal studies have shown that this compound exhibits dose-dependent effects on pain relief without significant side effects at therapeutic doses. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The future development of N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide will likely involve further optimization to enhance its efficacy and safety profile. Structural modifications based on computational modeling and virtual screening can help identify analogs with improved pharmacokinetic properties. Additionally, combination therapies involving this compound with other bioactive molecules may offer synergistic effects in treating complex diseases.

In conclusion, N-(1-cyanocyclobutyl)-3-(4-methyl-2-thiazolyl)benzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new applications for this compound, it holds great potential as a therapeutic agent in various disease states.